Cas no 2228501-37-7 (tert-butyl N-4-hydroxy-2-(pyrrolidin-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-4-hydroxy-2-(pyrrolidin-2-yl)phenylcarbamate
• CAS No: 2228501-37-7
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 5926219
• PubChem ID: 165621531
• Update Time: 2025-05-25

tert-butyl N-4-hydroxy-2-(pyrrolidin-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-hydroxy-2-(pyrrolidin-2-yl)phenylcarbamate
• tert-butyl N-[4-hydroxy-2-(pyrrolidin-2-yl)phenyl]carbamate
• EN300-1874787
• 2228501-37-7

• Inchi： 1S/C15H22N2O3/c1-15(2,3)20-14(19)17-13-7-6-10(18)9-11(13)12-5-4-8-16-12/h6-7,9,12,16,18H,4-5,8H2,1-3H3,(H,17,19)
• InChI Key： ANKHCYXXTUAADR-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C1CCCN1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.16304257g/mol
• Monoisotopic Mass: 278.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.6Ų

Additional information on tert-butyl N-4-hydroxy-2-(pyrrolidin-2-yl)phenylcarbamate

Comprehensive Overview of tert-butyl N-4-hydroxy-2-(pyrrolidin-2-yl)phenylcarbamate (CAS No. 2228501-37-7)

The compound tert-butyl N-4-hydroxy-2-(pyrrolidin-2-yl)phenylcarbamate (CAS No. 2228501-37-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the pyrrolidine ring and carbamate functional group, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting neurological and metabolic disorders.

One of the key reasons for the growing interest in tert-butyl N-4-hydroxy-2-(pyrrolidin-2-yl)phenylcarbamate is its role as a precursor in the development of small-molecule therapeutics. The presence of both hydroxy and carbamate groups allows for versatile chemical modifications, enabling the creation of derivatives with enhanced pharmacokinetic properties. This adaptability aligns with current trends in precision medicine, where tailored compounds are designed to address specific patient needs.

In recent years, the demand for high-purity intermediates like CAS No. 2228501-37-7 has surged, driven by advancements in high-throughput screening and combinatorial chemistry. These techniques require reliable building blocks to accelerate the discovery of novel drugs. The compound's stability under various reaction conditions further enhances its utility in multi-step synthetic routes, a critical factor for industrial-scale production.

Another area where tert-butyl N-4-hydroxy-2-(pyrrolidin-2-yl)phenylcarbamate shows promise is in the field of neuropharmacology. The pyrrolidine moiety is a common feature in many central nervous system (CNS) drugs, owing to its ability to cross the blood-brain barrier. Researchers are exploring its potential in designing neuroprotective agents or cognitive enhancers, topics that are highly searched in academic and medical communities.

From a synthetic chemistry perspective, the compound's tert-butyl carbamate group offers excellent protection for amines during complex reactions, a feature widely discussed in organic synthesis forums. This property is particularly valuable in peptide mimetics and protease inhibitor development, where selective deprotection strategies are essential. Such applications are frequently queried in AI-driven literature searches, reflecting their relevance to modern drug design.

Environmental and green chemistry considerations are also shaping the use of CAS No. 2228501-37-7. With increasing emphasis on sustainable synthesis, researchers are investigating eco-friendly catalytic systems to incorporate this intermediate into atom-economical pathways. This aligns with global trends toward reducing waste in pharmaceutical manufacturing, a topic frequently highlighted in industry white papers.

Analytical characterization of tert-butyl N-4-hydroxy-2-(pyrrolidin-2-yl)phenylcarbamate is another area of active research. Advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its structure and purity. These methods are often searched by quality control professionals, underscoring the compound's importance in GMP-compliant production.

In summary, tert-butyl N-4-hydroxy-2-(pyrrolidin-2-yl)phenylcarbamate (CAS No. 2228501-37-7) represents a multifaceted tool for researchers across medicinal chemistry, process development, and material science. Its structural versatility and compatibility with modern synthetic paradigms ensure its continued relevance in addressing some of the most pressing challenges in life sciences and biotechnology.